Cas no 22596-45-8 (Oxirane, 2-methyl-2-nitro-3-phenyl-)

• Product Name: Oxirane, 2-methyl-2-nitro-3-phenyl-
• CAS No: 22596-45-8
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 1410868
• PubChem ID: 10877709
• Update Time: 2025-04-20

Oxirane, 2-methyl-2-nitro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-methyl-2-nitro-3-phenyl-
• 2-methyl-2-nitro-3-phenyloxirane
• DTXSID10446773
• SCHEMBL11742745
• 22596-45-8
• 2-nitro-3-phenyl-2,3-epoxypropane

• Inchi： 1S/C9H9NO3/c1-9(10(11)12)8(13-9)7-5-3-2-4-6-7/h2-6,8H,1H3
• InChI Key： CTRGNPUSQYYAAE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)C1(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.05827
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 55.67